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Compound of Interest

Compound Name: C.1. Acid yellow 200

Cat. No.: B12364771

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.l. Acid Yellow 200 is a brilliant yellow, water-soluble anionic dye belonging to the single azo
class.[1] It finds applications in various research and industrial processes, including the dyeing
of wool.[1] Accurate and consistent preparation of stock solutions is fundamental for
reproducible experimental outcomes. This document provides a detailed protocol for the
preparation of C.l. Acid Yellow 200 stock solutions, tailored for use in research and
development environments.

Chemical and Physical Properties

A summary of the key chemical and physical properties of C.I. Acid Yellow 200 is provided in
the table below. These parameters are essential for calculating the required mass for stock
solution preparation.
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Property Value Reference
C.l. Name Acid Yellow 200 [1]

CAS Number 6359-95-1 [1]
Molecular Formula C20H13CIN4aNa207S:2 [1]
Molecular Weight 566.90 g/mol

Appearance Brilliant yellow solid

Soluble in water. May also be
Solubility soluble in DMSO, ethanol, or
DMF.

Experimental Protocol: Preparation of a 10 mM C.I.

Acid Yellow 200 Stock Solution

This protocol details the preparation of a 10 mM stock solution of C.I. Acid Yellow 200 in a

final volume of 100 mL. The concentration can be adjusted by proportionally altering the mass

of the solute.

Materials:

C.l. Acid Yellow 200 (CAS: 6359-95-1)

e High-purity deionized or distilled water

e 100 mL volumetric flask

e Analytical balance

» Weighing paper or boat

e Spatula

o Beaker (250 mL)
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e Magnetic stirrer and stir bar
o Personal Protective Equipment (PPE): Safety glasses, gloves, and a lab coat
Procedure:

o Calculate the required mass: To prepare 100 mL (0.1 L) of a 10 mM (0.010 mol/L) solution,
the required mass of C.I. Acid Yellow 200 is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) Mass (g) = 0.010 mol/L
x 0.1 L x 566.90 g/mol = 0.5669 g

e Weighing: Accurately weigh 0.5669 g of C.I. Acid Yellow 200 powder using an analytical
balance.

¢ Dissolution:

[e]

Transfer the weighed powder to a 250 mL beaker.

o

Add approximately 80 mL of deionized water to the beaker.

[¢]

Place a magnetic stir bar in the beaker and place it on a magnetic stirrer.

o

Stir the solution until the C.I. Acid Yellow 200 is completely dissolved. Gentle heating may
be applied to aid dissolution, but boiling should be avoided.

e Final Volume Adjustment:
o Once the dye is fully dissolved, carefully transfer the solution to a 100 mL volumetric flask.

o Rinse the beaker with a small amount of deionized water and add the rinsing to the
volumetric flask to ensure a quantitative transfer.

o Add deionized water to the volumetric flask until the bottom of the meniscus reaches the
calibration mark.

 Homogenization: Cap the volumetric flask and invert it several times to ensure the solution is
thoroughly mixed and homogenous.
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o Storage: Transfer the prepared stock solution to a clearly labeled, light-protected container.
Store at room temperature or as required for experimental stability. While generally stable, it
is recommended to prepare fresh solutions for critical applications.

Quantitative Data Summary

The following table provides the necessary mass of C.I. Acid Yellow 200 to prepare stock
solutions of varying concentrations and volumes.

Desired Concentration

(mM) Desired Volume (mL) Required Mass (mg)
1 10 5.67

5 10 28.35

10 10 56.69

1 50 28.35

5 50 141.73

10 50 283.45

1 100 56.69

5 100 283.45

10 100 566.90

Experimental Workflow Diagram

The following diagram illustrates the key steps in the preparation of a C.l. Acid Yellow 200
stock solution.
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Workflow for C.1. Acid Yellow 200 Stock Solution Preparation

(1. Calculation of Required Mass)
(2. Weighing of C.1. Acid Yellow 200)
(3. Dissolution in Solvent)

4. Transfer to Volumetric Flask

i

5. Final Volume Adjustment

(6. Homogenizatior)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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